1-(4-Butoxyphenyl)-3-[2-(3-oxopiperazin-1-yl)phenyl]urea

• IUPAC Name: 1-(4-butoxyphenyl)-3-[2-(3-oxopiperazin-1-yl)phenyl]urea
• InChI: InChI=1S/C21H26N4O3/c1-2-3-14-28-17-10-8-16(9-11-17)23-21(27)24-18-6-4-5-7-19(18)25-13-12-22-20(26)15-25/h4-11H,2-3,12-15H2,1H3,(H,22,26)(H2,23,24,27)
• InChI Key: YLVXJFAKWDYDOF-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=CC=C(C=C1)NC(=O)NC2=CC=CC=C2N3CCNC(=O)C3
• Molecular Formula: C21H26N4O3
• Molecular Weight: 382.5 g/mol

Description

1-(4-Butoxyphenyl)-3-[2-(3-oxopiperazin-1-yl)phenyl]urea, also known as BPPU, is a synthetic compound that has been widely used in scientific research for its unique biochemical and physiological effects. BPPU belongs to the class of urea derivatives and has been synthesized using various methods. Its mechanism of action involves the inhibition of protein-protein interactions, which makes it a promising drug candidate for the treatment of various diseases.

Scientific Research Applications

Corrosion Inhibition

Urea derivatives have been investigated for their corrosion inhibition properties, particularly for mild steel in acidic environments. For example, 1,3,5-triazinyl urea derivatives have demonstrated efficient corrosion inhibition on mild steel surfaces, suggesting their potential application in protecting metal structures against corrosion (Mistry et al., 2011).

Anticancer Agents

Diaryl urea derivatives have been synthesized and evaluated for their antiproliferative activity against various cancer cell lines, including A549, HCT-116, and PC-3. Some compounds showed significant inhibitory effects, comparable to established anticancer agents, indicating their potential as novel anticancer therapies (Jian Feng et al., 2020).

Neuroprotective Effects

Compounds like Sodium 4-phenylbutyrate have shown neuroprotective effects against cerebral ischemic injury, demonstrating potential for the treatment of stroke and related conditions by inhibiting endoplasmic reticulum (ER) stress-mediated apoptosis and inflammation (Xin Qi et al., 2004).

Molecular Devices

Urea-linked cyclodextrin compounds have been studied for their ability to self-assemble into molecular devices. These compounds can undergo photoisomerization, suggesting applications in the development of molecular switches and other nano-scale devices (J. Lock et al., 2004).

Herbicide Activity

N-cyclopropyl-N'-(2-fluorophenyl) urea derivatives have been evaluated as selective herbicides for grain sorghum, demonstrating the potential of urea derivatives in agricultural applications to control weed growth without harming the crops (G. Gardner et al., 1985).